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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral properties and
applications of AF 430 amine, a versatile fluorescent dye. The information presented is
intended to assist researchers in designing and executing experiments involving fluorescent

labeling and detection.

Core Spectroscopic and Physicochemical
Properties

AF 430 is a coumarin-based dye known for its bright, yellow-green fluorescence and high
photostability.[1][2][3] It is particularly useful for applications requiring a large Stokes shift,
which minimizes spectral overlap in multicolor imaging experiments.[2] The dye is water-
soluble and its fluorescence is stable over a broad pH range, from 4 to 10.[1][3][4][5]

Quantitative Spectral Data

The following table summarizes the key quantitative spectral and physical properties of AF 430

amine and its derivatives.
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Property Value References

Excitation Maximum (Aex) 430 - 433 nm [L121el171s81el1
Emission Maximum (Aem) 541 - 545 nm [L12141s1elr718ne1o]
Molar Extinction Coefficient (g) ~15,000 - 15,955 cm-1M-1 [11[4]15][10]
Fluorescence Quantum Yield 0.23 (3]

(®)

Molecular Weight (NHS Ester) 701.8 g/mol [4][5][10]
Recommended pH Range 4-10 [11[31[5]

Experimental Protocols: Amine-Reactive Labeling

The most common application of AF 430 amine is in the form of its N-hydroxysuccinimidyl
(NHS) ester derivative for the covalent labeling of primary amines (-NHz) on proteins,
antibodies, amine-modified oligonucleotides, and other biomolecules.[4][5][10] The NHS ester
reacts with non-protonated primary amines to form a stable amide bond.[11]

Protocol for Labeling IgG Antibodies with AF 430 NHS
Ester

This protocol is optimized for labeling immunoglobulin G (IgG) antibodies. Modifications may be
required for other proteins.

Materials:

e AF 430 NHS Ester

High-quality anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

IgG antibody solution (at least 2 mg/mL in an amine-free buffer like PBS)

Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3

Purification column (e.g., gel filtration column)

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.lumiprobe.com/p/af-430-amine
https://www.lumiprobe.com/t/fluorophores/af430
https://www.thermofisher.com/sg/en/home/references/molecular-probes-the-handbook/fluorophores-and-their-amine-reactive-derivatives/alexa-fluor-dyes-spanning-the-visible-and-infrared-spectrum.html
https://aatbioquest.blogspot.com/2017/02/the-spectra-of-alexa-fluor-dyes.html?m=1
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/alexa_fluor_430
https://app.fluorofinder.com/dyes/4-alexa-fluor-430-ex-max-434-nm-em-max-539-nm
https://www.lumiprobe.com/p/af-430-amine
https://www.lumiprobe.com/t/fluorophores/af430
https://www.fishersci.at/shop/products/alexa-fluor-430-nhs-ester-succinimidyl-ester/11589036
https://www.labx.com/item/alexa-fluor-430-nhs-ester-succinimidyl-ester/DIS-150375-A10169
https://www.thermofisher.com/sg/en/home/references/molecular-probes-the-handbook/fluorophores-and-their-amine-reactive-derivatives/alexa-fluor-dyes-spanning-the-visible-and-infrared-spectrum.html
https://aatbioquest.blogspot.com/2017/02/the-spectra-of-alexa-fluor-dyes.html?m=1
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/alexa_fluor_430
https://app.fluorofinder.com/dyes/4-alexa-fluor-430-ex-max-434-nm-em-max-539-nm
https://b-labo-france.fr/product/detail/129977_11589036.html
https://www.lumiprobe.com/p/af-430-amine
https://www.fishersci.at/shop/products/alexa-fluor-430-nhs-ester-succinimidyl-ester/11589036
https://www.labx.com/item/alexa-fluor-430-nhs-ester-succinimidyl-ester/DIS-150375-A10169
https://b-labo-france.fr/product/detail/129977_11589036.html
https://www.lumiprobe.com/p/af-430-amine
https://probes.bocsci.com/product/af430-amine-427219.html
https://www.fishersci.at/shop/products/alexa-fluor-430-nhs-ester-succinimidyl-ester/11589036
https://www.labx.com/item/alexa-fluor-430-nhs-ester-succinimidyl-ester/DIS-150375-A10169
https://b-labo-france.fr/product/detail/129977_11589036.html
https://www.lumiprobe.com/p/af-430-amine
https://probes.bocsci.com/product/af430-amine-427219.html
https://www.labx.com/item/alexa-fluor-430-nhs-ester-succinimidyl-ester/DIS-150375-A10169
https://www.benchchem.com/product/b12371976/docs?utm_src=pdf-body#af-430-amine-a-comprehensive-technical-guide-for-researchers
https://www.fishersci.at/shop/products/alexa-fluor-430-nhs-ester-succinimidyl-ester/11589036
https://www.labx.com/item/alexa-fluor-430-nhs-ester-succinimidyl-ester/DIS-150375-A10169
https://b-labo-france.fr/product/detail/129977_11589036.html
https://fluidic.com/wp-content/uploads/2024/07/NHS-ester-labeling-guide_UG-002.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

o Prepare the Antibody: Ensure the antibody is in an amine-free buffer (e.g., PBS). Buffers
containing Tris or glycine will interfere with the labeling reaction.[12] The recommended
protein concentration is at least 2 mg/mL for optimal results.[4][5]

» Prepare the Dye Stock Solution: Allow the AF 430 NHS ester vial to warm to room
temperature. Dissolve the dye in a small amount of anhydrous DMF or DMSO.[4][5][13]

e Perform the Labeling Reaction:
o Add the reaction buffer to the antibody solution.

o Add the dissolved AF 430 NHS ester to the antibody solution. It is recommended to test
three different molar ratios of dye to protein to determine the optimal degree of labeling.[4]

o Incubate the reaction for 1 hour at room temperature, protected from light.[4][5][13]

» Purify the Conjugate: Separate the labeled antibody from the unreacted free dye using a gel
filtration column or dialysis.[4][12]

o Storage: Store the labeled antibody at 2-6 °C, protected from light. For long-term storage,
consider adding a cryoprotectant like glycerol and storing at -20 °C in single-use aliquots.[12]

Visualizing Experimental Workflows and Pathways
Covalent Labeling of Proteins with AF 430 NHS Ester

The following diagram illustrates the chemical reaction between the AF 430 NHS ester and a
primary amine group on a protein, resulting in a stable amide bond.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.thermofisher.com/sg/en/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/fluorescent-amine-reactive-alexa-fluor-dye-labeling-of-igm-antibodies.html
https://www.fishersci.at/shop/products/alexa-fluor-430-nhs-ester-succinimidyl-ester/11589036
https://www.labx.com/item/alexa-fluor-430-nhs-ester-succinimidyl-ester/DIS-150375-A10169
https://www.fishersci.at/shop/products/alexa-fluor-430-nhs-ester-succinimidyl-ester/11589036
https://www.labx.com/item/alexa-fluor-430-nhs-ester-succinimidyl-ester/DIS-150375-A10169
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://www.fishersci.at/shop/products/alexa-fluor-430-nhs-ester-succinimidyl-ester/11589036
https://www.fishersci.at/shop/products/alexa-fluor-430-nhs-ester-succinimidyl-ester/11589036
https://www.labx.com/item/alexa-fluor-430-nhs-ester-succinimidyl-ester/DIS-150375-A10169
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://www.fishersci.at/shop/products/alexa-fluor-430-nhs-ester-succinimidyl-ester/11589036
https://www.thermofisher.com/sg/en/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/fluorescent-amine-reactive-alexa-fluor-dye-labeling-of-igm-antibodies.html
https://www.thermofisher.com/sg/en/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/fluorescent-amine-reactive-alexa-fluor-dye-labeling-of-igm-antibodies.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Reactants

Reaction Conditions

AF 430 NHS Ester

Protein with Primary Amine (-NH2)

pH 8.3
Room Temperature
1 Hour

Caption: Covalent conjugation of AF 430 NHS ester to a protein.
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Typical Immunofluorescence Staining Workflow

This diagram outlines the key steps in an immunofluorescence staining experiment using an

antibody conjugated to AF 430.
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Caption: Immunofluorescence staining workflow using an AF 430 conjugate.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12371976/docs?utm_src=pdf-body-img#af-430-amine-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371976?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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